Cas no 688354-42-9 (4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione)

• Product Name: 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione
• CAS No: 688354-42-9
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5932232
• PubChem ID: 4388108
• Update Time: 2025-10-29

4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione
• 2(1H)-Quinazolinethione, 4-[(2-methoxyethyl)amino]-
• SR-01000565309
• starbld0030614
• 4-(2-methoxyethylamino)-1H-quinazoline-2-thione
• SR-01000565309-1
• 4-((2-methoxyethyl)amino)quinazoline-2(1H)-thione
• MFCD29770735
• 4-[(2-methoxyethyl)amino]quinazoline-2(1H)-thione
• BS-11730
• F0918-7014
• AKOS026700019
• 688354-42-9
• EU-0095033

• Inchi： 1S/C11H13N3OS/c1-15-7-6-12-10-8-4-2-3-5-9(8)13-11(16)14-10/h2-5H,6-7H2,1H3,(H2,12,13,14,16)
• InChI Key： OAXFOZYJIUOBAH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NCCOC)=NC1=S

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 378.2±44.0 °C(Predicted)
• pka: 7.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione

4-(2-Methoxyethyl)Amino-1,2-Dihydroquinazoline-2-Thione: A Comprehensive Overview

The compound with CAS No 688354-42-9, known as 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring. The presence of the methoxyethylamino group at the 4-position introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key players in cell cycle regulation. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The quinazoline moiety is known for its stability and ability to form stable complexes with metal ions. By modifying the substituents on the quinazoline ring, researchers can tailor the electronic properties of the molecule for use in organic electronics or catalysis. The methoxyethylamino group, in particular, enhances solubility and improves interaction with metal surfaces, making it a promising candidate for advanced materials.

The synthesis of 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the condensation of an amino alcohol with an appropriate thioamide or thioester under acidic conditions. This reaction pathway not only yields high purity but also allows for fine-tuning of the product's properties by varying the starting materials. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and improving scalability.

From a structural perspective, the molecule's quinazoline core provides a rigid framework that facilitates specific molecular interactions. The methoxy group on the ethyl chain introduces additional functionality, such as hydrogen bonding capabilities, which can enhance bioavailability when used in pharmaceutical applications. Furthermore, computational studies using density functional theory (DFT) have revealed that this compound exhibits favorable electronic properties for use in photovoltaic devices.

Despite its promising potential, there are challenges associated with the use of 4-(2-methoxyethyl)amino-1,2-dihydroquinazoline-2-thione. One concern is its stability under physiological conditions; preliminary studies suggest that it may undergo rapid metabolism in vivo, which could limit its efficacy as a drug candidate. However, ongoing research is focused on modifying the molecule's structure to improve its pharmacokinetic profile while maintaining its desired biological activity.

In conclusion, CAS No 688354-42-9 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and potential for further modification make it an exciting area of study for researchers worldwide. As new findings emerge from ongoing investigations, this compound is likely to play an increasingly important role in both academic research and industrial applications.